Metformin hydrochloride

• CAS No.: 1115-70-4
• Product Name: Metformin hydrochloride
• Molecular Formula: C4H11N5 • HCl
• Molecular Weight: 165.62 g/mol
• IUPAC Name: 3-(diaminomethylidene)-1,1-dimethylguanidine;hydrochloride
• Standard InChI: InChI=1S/C4H11N5.ClH/c1-9(2)4(7)8-3(5)6;/h1-2H3,(H5,5,6,7,8);1H
• Standard InChIKey: OETHQSJEHLVLGH-UHFFFAOYSA-N
• SMILES: CN(C)C(=N)N=C(N)N.Cl
• Canonical SMILES: CN(C)C(=N)N=C(N)N.Cl
• Description: Metformin Hydrochloride is the hydrochloride salt of the biguanide metformin with antihyperglycemic and potential antineoplastic activities. Metformin inhibits complex I (NADPH:ubiquinone oxidoreductase) of the mitochondrial respiratory chain, thereby increasing the cellular AMP to ATP ratio and leading to activation of AMP-activated protein kinase (AMPK) and regulating AMPK-mediated transcription of target genes. This eventually prevents hepatic gluconeogenesis, enhances insulin sensitivity and fatty acid oxidation and ultimately leads to a decrease in glucose levels. Metformin may exert antineoplastic effects through AMPK-mediated or AMPK-independent inhibition of mammalian target of rapamycin (mTOR), which is up-regulated in many cancer tissues. Furthermore, this agent also inhibits tumor cell migration and invasion by inhibiting matrix metalloproteinase-9 (MMP-9) expression which is mediated through the suppression of transcription activator protein-1 (AP-1) activation.; Metformin hydrochloride is a hydrochloride resulting from the reaction of metformin with one molar equivalent of hydrogen chloride. It has a role as an environmental contaminant, a hypoglycemic agent and a xenobiotic. It contains a metformin(1+).; A biguanide hypoglycemic agent used in the treatment of non-insulin-dependent diabetes mellitus not responding to dietary modification. Metformin improves glycemic control by improving insulin sensitivity and decreasing intestinal absorption of glucose. (From Martindale, The Extra Pharmacopoeia, 30th ed, p289)
• Shelf Life: Stable under recommended storage conditions. /Metformin hydrochloride/
• Solubility: In water, 1.06X10+6 mg/L (miscible) at 25 °C (est)
• Synonyms: Dimethylbiguanidine; Dimethylguanylguanidine; Glucophage; HCl, Metformin; Hydrochloride, Metformin; Metformin; Metformin HCl; Metformin Hydrochloride
• Vapor Pressure: 7.58X10-5 mm Hg at 25 °C (est)
• Reference: Kourelis, T. V., & Siegel, R. D. (2011). Metformin and cancer: New applications for an old drug. Medical Oncology, 29(2), 1314–1327. doi:10.1007/s12032-011-9846-7Pawlyk AC, Giacomini KM, McKeon C, Shuldiner AR, Florez JC. Metformin Pharmacogenomics: Current Status and Future Directions. Diabetes. 2014;63(8):2590-2599. doi:10.2337/db13-1367.
• PubChem Compound: 14219
• Last Modified: Nov 12 2021